Cas no 4489-33-2 (N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide)

N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide structure
4489-33-2 structure
Product Name:N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide
CAS No:4489-33-2
MF:C12H11ClN4O3S
MW:326.758739709854
CID:4736391
Update Time:2023-08-15

N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{[(6-chloropyridazin-3-yl)amino]sulfonyl}phenyl)acetamide
    • Oprea1_516484
    • MLS000585603
    • N-{4-[(6-chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide
    • HMS2559L21
    • STK037535
    • SMR000207584
    • 4-acetylamino-N-(6-chloro-pyridazin-3-yl)-benzenesulfonamide
    • N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide
    • Inchi: 1S/C12H11ClN4O3S/c1-8(18)14-9-2-4-10(5-3-9)21(19,20)17-12-7-6-11(13)15-16-12/h2-7H,1H3,(H,14,18)(H,16,17)
    • InChI Key: DQGCGYHKEFSCGC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 326.024
  • Monoisotopic Mass: 326.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 109
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